Cas no 2137815-80-4 (rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid)

• Product Name: rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid
• CAS No: 2137815-80-4
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6326263
• PubChem ID: 165801082
• Update Time: 2025-05-21

rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-717548
• rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid
• 2137815-80-4

• Inchi： 1S/C15H17NO4/c17-14(18)12-7-13(11-6-10(11)12)16-15(19)20-8-9-4-2-1-3-5-9/h1-5,10-13H,6-8H2,(H,16,19)(H,17,18)/t10-,11+,12-,13+/m1/s1
• InChI Key： NXJIRQPQRIEBQF-XQHKEYJVSA-N
• SMILES： OC([C@@H]1C[C@@H]([C@H]2C[C@H]21)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid

Comprehensive Overview of rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid (CAS No. 2137815-80-4)

The compound rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid (CAS No. 2137815-80-4) is a bicyclic organic molecule with significant potential in pharmaceutical and chemical research. This chiral compound features a unique bicyclo[3.1.0]hexane scaffold, which is increasingly recognized for its structural rigidity and ability to modulate biological activity. The presence of the benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functionality makes it a versatile intermediate in synthetic chemistry.

Researchers are particularly interested in rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid due to its potential applications in drug discovery. The bicyclo[3.1.0]hexane core is a constrained ring system that can mimic peptide turn structures, making it valuable for designing enzyme inhibitors or receptor modulators. The Cbz-protected amine group allows for further functionalization, while the carboxylic acid moiety provides a handle for conjugation or salt formation.

In recent years, the demand for chiral building blocks like rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid has grown significantly, driven by the pharmaceutical industry's need for enantiomerically pure compounds. This compound's stereochemistry at the 1R,2R,4S,5S positions makes it particularly interesting for asymmetric synthesis and the development of small molecule therapeutics. Its CAS number 2137815-80-4 serves as a unique identifier in chemical databases and regulatory documentation.

The synthetic utility of rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid extends to multiple areas of medicinal chemistry. Researchers have explored its use in creating peptidomimetics, where the rigid bicyclo[3.1.0]hexane structure can replace flexible peptide bonds while maintaining biological activity. The compound's stability under various reaction conditions makes it suitable for multi-step synthetic routes, a feature highly valued in API (Active Pharmaceutical Ingredient) development.

From a commercial perspective, rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid represents an important fine chemical for research institutions and pharmaceutical companies. Suppliers typically offer this compound with detailed certificates of analysis, including HPLC purity data and chiral purity specifications. The growing interest in constrained amino acid analogs has positioned this molecule as a valuable tool in chemical biology and drug design.

Quality control of rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid (CAS 2137815-80-4) typically involves advanced analytical techniques. Characterization by NMR spectroscopy, mass spectrometry, and chiral HPLC ensures the compound meets research-grade standards. The benzyloxycarbonyl group provides UV activity that facilitates analytical detection, while the carboxylic acid allows for various salt formations to modify solubility properties.

Storage and handling recommendations for rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid generally suggest protection from moisture and storage at controlled temperatures. The compound's stability makes it suitable for international shipping, meeting the needs of global research collaborations. As with all research chemicals, proper laboratory safety protocols should be followed when working with this material.

The future outlook for rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid appears promising, particularly in the context of fragment-based drug discovery. Its unique three-dimensional structure offers advantages over flat aromatic systems in addressing challenging biological targets. The scientific community continues to explore novel applications for this bicyclic amino acid derivative, with several patent applications citing related structures in recent years.

For researchers seeking custom synthesis of rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid, many contract research organizations offer scale-up services from milligram to kilogram quantities. The compound's CAS registry number 2137815-80-4 facilitates precise communication between researchers and suppliers regarding specifications and quality requirements. This level of standardization is crucial for reproducible research in medicinal chemistry.

In conclusion, rac-(1R,2R,4S,5S)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid represents an important building block in modern organic synthesis and drug discovery. Its combination of structural features – the constrained bicyclo[3.1.0]hexane core, protected amine, and carboxylic acid functionality – makes it uniquely valuable for creating novel bioactive molecules. As research into three-dimensional molecular scaffolds continues to expand, compounds like this will likely play increasingly important roles in pharmaceutical development.